Cas no 1082040-92-3 (1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid)
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1082040-92-3 structure
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Properties
Names and Identifiers
-
- 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
- 5-Azaindole-7-carboxylic acid
- AK119770
- 1643AA
- PB25433
- FCH1146585
- AX8245186
- AB0095385
- DTXSID00694625
- 1H-Pyrrolo[3,2-c]pyridine-7-carboxylicacid
- 1082040-92-3
- P11202
- AKOS016010743
- DB-349865
- AS-50827
- SY108682
- A895335
- CS-0052487
- SCHEMBL3425595
- MFCD11845522
- +Expand
-
- MFCD11845522
- BXIDURGCYCMPAE-UHFFFAOYSA-N
- 1S/C8H6N2O2/c11-8(12)6-4-9-3-5-1-2-10-7(5)6/h1-4,10H,(H,11,12)
- OC(C1=CN=CC2C=CNC=21)=O
Computed Properties
- 162.042927438g/mol
- 2
- 3
- 1
- 162.042927438g/mol
- 12
- 196
- 0
- 0
- 0
- 0
- 0
- 1
- 0.5
- 66
Experimental Properties
- 471.1±25.0 °C at 760 mmHg
- 0.0±1.2 mmHg at 25°C
- 238.7±23.2 °C
- Slightly soluble (24 g/l) (25 º C),
- 1.506±0.06 g/cm3 (20 ºC 760 Torr),
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Price
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Related Literature
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3. Back cover
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Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
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Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
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Prince Aleta,Abdelrahman Refaie,Mohsen Afshari,Ahmad Hassan Energy Environ. Sci., 2023,16, 4944-4967
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Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
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Yan-Cong Chen,Lei Qin,Zhao-Sha Meng,Ding-Feng Yang,Chao Wu,Zhendong Fu,Yan-Zhen Zheng,Jun-Liang Liu,Róbert Tarasenko,Martin Orendáč,Jan Prokleška,Vladimír Sechovský,Ming-Liang Tong J. Mater. Chem. A, 2014,2, 9851-9858
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Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
1082040-92-3 (1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid) Related Products
- 86-59-9(8-Quinolinecarboxylic acid)
- 6480-68-8(Quinoline-3-carboxylic acid)
- 213013-16-2(6,8-Dimethylquinoline-3-carboxylic acid)
- 31327-97-6(Acridine-4-carboxylic acid)
- 55706-57-5(6-methylquinoline-8-carboxylic acid)
- 1670-83-3(1H-Indole-7-carboxylic acid)
- 119248-43-0(1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid)
- 254883-95-9(6-Methylquinoline-3-carboxylic acid)
- 71082-55-8(8-METHYL-QUINOLINE-3-CARBOXYLIC ACID)
- 1017793-59-7(1,6-Naphthyridine-3-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1082040-92-3)1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
99%
1g
400.0